3-{[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino}benzoic acid
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Description
This compound is a derivative of pyrazole, a heterocyclic compound that contains two nitrogen atoms . Pyrazole derivatives have been synthesized and studied for their potential applications in various fields, including as herbicides .
Synthesis Analysis
The synthesis of pyrazole derivatives often involves intermediate derivatization methods (IDMs) . These methods can generate a variety of compounds with different substituents on the phenyl group .Molecular Structure Analysis
The molecular structure of pyrazole derivatives can be confirmed using various techniques such as melting point (mp), 1 HNMR, 13 CNMR, and HRMS . The structure of specific compounds can also be determined by X-ray diffraction .Scientific Research Applications
- Leishmaniasis : A study explored the antipromastigote activity of compound 13, which exhibited potent in vitro effects. Molecular simulations indicated favorable binding in the LmPTR1 pocket, suggesting its potential as an antileishmanial agent.
- Indazole Derivatives : Researchers investigated the antifungal activity of related compounds. The benzene ring of the indazole moiety was found to play a crucial role, emphasizing electropositivity as beneficial for antifungal effects.
- p53 and p21 Expression : In a separate study , the compound’s impact on protein expression was evaluated. Specifically, it influenced p53 and p21 proteins, which are associated with cell cycle regulation and tumor suppression.
- Reaction with α, β-unsaturated Compounds : The condensation of 5-amino-pyrazoles with enynones led to the synthesis of fluorescent pyrazolo[1,5-a]pyrimidines . These compounds have potential applications in materials science and bioimaging.
Antiparasitic Activity
Antifungal Properties
Anticancer Potential
Fluorescent Pyrazolo[1,5-a]pyrimidines
properties
IUPAC Name |
3-[(2-methylpyrazole-3-carbonyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3/c1-15-10(5-6-13-15)11(16)14-9-4-2-3-8(7-9)12(17)18/h2-7H,1H3,(H,14,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHTFCEMVYRGTMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(=O)NC2=CC=CC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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